7-chloro-3-(3-fluorophenyl)-N-(3-methoxypropyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine

• IUPAC Name: 7-chloro-3-(3-fluorophenyl)-N-(3-methoxypropyl)triazolo[1,5-a]quinazolin-5-amine
• InChI: InChI=1S/C19H17ClFN5O/c1-27-9-3-8-22-18-15-11-13(20)6-7-16(15)26-19(23-18)17(24-25-26)12-4-2-5-14(21)10-12/h2,4-7,10-11H,3,8-9H2,1H3,(H,22,23)
• InChI Key: JQSKKQWTPOCLQS-UHFFFAOYSA-N
• Canonical SMILES: COCCCNC1=NC2=C(N=NN2C3=C1C=C(C=C3)Cl)C4=CC(=CC=C4)F
• Molecular Formula: C19H17ClFN5O
• Molecular Weight: 385.8 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact synthesis would depend on the starting materials and the specific reactions used. Unfortunately, without more specific information, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups and a heterocyclic ring system. The exact structure would depend on the specific arrangement of these groups within the molecule.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on the specific functional groups present in the molecule. For example, the amine group could undergo reactions such as alkylation, acylation, or condensation. The aromatic ring could undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the specific functional groups present in the molecule. For example, the presence of an amine group could make the compound basic, while the presence of a chloro group could make it more polar.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. For example, if the compound is highly reactive or toxic, it could pose a risk to health and safety.

Future Directions

The future directions for research on this compound would depend on its intended use. For example, if it’s intended to be used as a drug, future research could focus on improving its efficacy, reducing its side effects, or finding new therapeutic applications.